N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine

• IUPAC Name: N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-7H-purin-6-amine
• InChI: InChI=1S/C14H14N10/c1-22(14-12-13(16-6-15-12)17-7-18-14)9-4-23(5-9)11-3-2-10-20-19-8-24(10)21-11/h2-3,6-9H,4-5H2,1H3,(H,15,16,17,18)
• InChI Key: IZPKFINYEYVGCL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C4=NC=NC5=C4NC=N5
• Molecular Formula: C14H14N10
• Molecular Weight: 322.33 g/mol
• CAS No.: 2198583-22-9

Description

N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine is a useful research compound. Its molecular formula is C14H14N10 and its molecular weight is 322.336. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and exploration of analogs related to N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine have been a subject of chemical research. Studies have focused on the synthesis of similar triazolo and tetrazolo purine compounds, investigating their chemical behaviors and potential as bases for further chemical modifications. For instance, the synthesis of 4-methyl-s-triazolo[4,3-a]purin-9(4H)-ones and related compounds has been documented, showcasing methods for creating aza analogs of "Y" bases through condensation and cyclization reactions (Nagamatsu, T., Ukai, M., Yoneda, F., & Brown, D. J., 1985). These synthetic routes offer insights into creating structurally similar compounds to this compound, highlighting the versatility of triazolo and tetrazolo purine frameworks in medicinal chemistry.

Biological Activities

Compounds related to this compound have been investigated for their potential biological activities, including antibacterial properties. For example, the in vitro antibacterial evaluation of 1,2,4-triazole compounds containing a purine moiety has been conducted, showing that synthesized compounds exhibit a range of activities against bacterial strains, thus indicating the potential for discovering new antibacterial agents among triazolo[4,3-b]pyridazin-6-yl derivatives (Govori, S., 2017).